Cas no 3846-28-4 (Estr-4-en-17-one)

• Product Name: Estr-4-en-17-one
• CAS No: 3846-28-4
• MF: C₁₃H₆Cl₅NO₂S
• MW: 417.522237300873
• CID: 44532
• Update Time: 2024-01-23

Estr-4-en-17-one Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-17-one
• 2,3,8,9,10-pentachloro-6-methyl-6H-dibenzo[c,e][1,2]thiazine 5,5-dioxide
• 6H-Dibenzo[c,e][1,2]thiazine, 2,3,8,9,10-pentachloro-6-methyl-, 5,5-dioxide

• Inchi： 1S/C13H6Cl5NO2S/c1-19-9-3-8(16)12(17)13(18)11(9)5-2-6(14)7(15)4-10(5)22(19,20)21/h2-4H,1H3
• InChI Key： GLGCPQLUVFHGJW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Cl)=C(Cl)C=C2C2=C(Cl)C(Cl)=C(Cl)C=C2N1C

Computed Properties

• Exact Mass: 414.85600

Experimental Properties

• Density: 1.714±0.06 g/cm3(Predicted)
• Melting Point: 206-207 °C
• Boiling Point: 607.2±65.0 °C(Predicted)
• PSA: 45.76000
• LogP: 6.90490
• pka: -7.63±0.20(Predicted)